Cas no 13789-05-4 (1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-3-phenyl-)

• Product Name: 1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-3-phenyl-
• CAS No: 13789-05-4
• MF: C₁₆H₁₂N₄O₄
• MW: 324.29088306427
• CID: 1255702
• Update Time: 2024-08-04

1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-3-phenyl-

• Inchi： 1S/C16H12N4O4/c1-11-9-14(12-5-3-2-4-6-12)17-18(11)15-8-7-13(19(21)22)10-16(15)20(23)24/h2-10H,1H3
• InChI Key： AKXNDWAMUYVTMU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C(C)=CC(C2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Melting Point: 153-154 °C(Solv: ethanol (64-17-5))
• Boiling Point: 508.9±50.0 °C(Predicted)
• pka: -1.12±0.10(Predicted)